Cas no 4676-53-3 (2,3-Naphthalenedimethanol,1-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-)

• Product Name: 2,3-Naphthalenedimethanol,1-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-
• CAS No: 4676-53-3
• MF: C₂₂H₂₈O₆
• MW: 388.454127311707
• CID: 334383
• PubChem ID: 235322
• Update Time: 2025-04-19

2,3-Naphthalenedimethanol,1-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenedimethanol,1-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-
• [4-(3,4-dimethoxyphenyl)-3-(hydroxymethyl)-6,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-yl]methanol
• [1-(3,4-dimethoxyphenyl)-6,7-dimethoxy-1,2,3,4-tetrahydronaphthalene-2,3-diyl]dimethanol
• AC1L5U4E
• AC1Q576A
• AGN-PC-00EYLM
• AR-1A8590
• CTK4I9567
• Di-O-methyl-isolariciresinol
• KST-1A5749
• NSC36566
• optically inactive 6,7-dimethoxy-2,3-bis-hydroxymethyl-1-(3,4-dimethoxy-phenyl)-tetralin
• otp.-inakt.-6,7-Dimethoxy-2,3-bis-hydroxymethyl-1-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-naphthalin (Isolariciresinol-dimethylether)
• NSC 404538
• NSC 36566
• 4676-53-3
• DTXSID30284290
• NSC404538
• NSC-36566
• NSC-404538

• Inchi： 1S/C22H28O6/c1-25-18-6-5-13(8-19(18)26-2)22-16-10-21(28-4)20(27-3)9-14(16)7-15(11-23)17(22)12-24/h5-6,8-10,15,17,22-24H,7,11-12H2,1-4H3
• InChI Key： LTMZRNBMJLXRNY-UHFFFAOYSA-N
• SMILES： OCC1C(C2C=CC(=C(C=2)OC)OC)C2C=C(C(=CC=2CC1CO)OC)OC

Computed Properties

• Exact Mass: 388.18864
• Monoisotopic Mass: 388.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 542.5°Cat760mmHg
• Flash Point: 281.9°C
• Refractive Index: 1.552
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• PSA: 77.38
• LogP: 2.62600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans 9,9p-dihydroxyaryltetralin lignans